Cas no 116046-22-1 (1,1,1,2,2-pentachloro-3,3,4,4,5,5,5-heptafluoropentane)

• Product Name: 1,1,1,2,2-pentachloro-3,3,4,4,5,5,5-heptafluoropentane
• CAS No: 116046-22-1
• MF: C₅Cl₅F₇
• MW: 370.307321548462
• CID: 2613997
• PubChem ID: 13928931
• Update Time: 2025-04-21

1,1,1,2,2-pentachloro-3,3,4,4,5,5,5-heptafluoropentane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2,2-pentachloro-3,3,4,4,5,5,5-heptafluoropentane
• DTXCID50503495
• DTXSID60552712
• 116046-22-1

• Inchi： 1S/C5Cl5F7/c6-1(7,4(8,9)10)2(11,12)3(13,14)5(15,16)17
• InChI Key： BCMZUOGMRHEUAA-UHFFFAOYSA-N
• SMILES： ClC(C(Cl)(Cl)Cl)(C(C(C(F)(F)F)(F)F)(F)F)Cl

Computed Properties

• Exact Mass: 369.830135Da
• Monoisotopic Mass: 367.833086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0Ų